Cas no 79533-05-4 ([4-(Tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid)
![[4-(Tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid structure](https://www.kuujia.com/scimg/cas/79533-05-4x500.png)
79533-05-4 structure
Product name:[4-(Tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid
CAS No:79533-05-4
MF:C14H17NO5
MW:279.288484334946
CID:2119814
[4-(Tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid Chemical and Physical Properties
Names and Identifiers
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- [4-(tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid
- [4-(Tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid
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- Inchi: 1S/C14H17NO5/c1-14(2,3)20-13(19)15-8-9-4-6-10(7-5-9)11(16)12(17)18/h4-7H,8H2,1-3H3,(H,15,19)(H,17,18)
- InChI Key: OBVFSFMUXJDBKG-UHFFFAOYSA-N
- SMILES: O(C(NCC1C=CC(C(C(=O)O)=O)=CC=1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 378
- Topological Polar Surface Area: 92.7
[4-(Tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid Related Literature
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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